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Compound of Interest

Compound Name: 2-Bromo-p-terphenyl!

Cat. No.: B1275495

For Immediate Use: This document provides essential safety and logistical information for
researchers, scientists, and drug development professionals handling 2-Bromo-p-terphenyl.
Adherence to these guidelines is critical for ensuring personal safety and proper disposal.

2-Bromo-p-terphenyl is a chemical compound that requires careful handling due to its
potential health hazards. It is harmful if swallowed, can cause skin and eye irritation, and may
lead to respiratory irritation.[1] Furthermore, it is very toxic to aquatic life with long-lasting
effects.[1] This guide outlines the necessary personal protective equipment (PPE), operational
procedures, and disposal plans to mitigate these risks.

Essential Safety Information

A comprehensive understanding of the hazards associated with 2-Bromo-p-terphenyl is the
foundation of safe laboratory practices. The following table summarizes the key hazard
information.
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Hazard Classification GHS Hazard Statement

Acute Toxicity (Oral) H302: Harmful if swallowed[1][2]

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1][2]

Specific target organ toxicity — Single exposure ] S
) o H335: May cause respiratory irritation[1]
(Respiratory tract irritation)

Hazardous to the aquatic environment, long- H410: Very toxic to aquatic life with long lasting
term hazard effects[1][2]

Operational Plan: From Preparation to Post-
Handling

A systematic approach to handling 2-Bromo-p-terphenyl is crucial to minimize exposure and

ensure a safe working environment.

Pre-Handling Preparation

o Engineering Controls: Always handle 2-Bromo-p-terphenyl in a well-ventilated area.[1][3] A
certified chemical fume hood is the recommended engineering control to minimize inhalation
of dust or vapors. Ensure that a safety shower and eyewash station are readily accessible.

e Personal Protective Equipment (PPE) Inspection: Before handling the chemical, thoroughly
inspect all PPE for any signs of damage or degradation.

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Bromo-p-terphenyl:
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields.[1]

To protect against splashes
and airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.qg., nitrile rubber).[3]

To prevent skin contact, which
can cause irritation. Gloves

must be inspected before use.

Body Protection

A standard laboratory coat or
fire/flame resistant and

impervious clothing.[1]

To protect against incidental
skin contact and contamination

of personal clothing.

Respiratory Protection

A NIOSH/MSHA approved
respirator is recommended if
dust is generated or ventilation

is inadequate.

To prevent respiratory tract

irritation from dust or aerosols.

Safe Handling Procedure

» Avoid the formation of dust and aerosols when handling the solid material.[1]

e Do not eat, drink, or smoke in the laboratory area where 2-Bromo-p-terphenyl is handled.

[1]

e Wash hands thoroughly after handling the compound.[1]

o Keep the container tightly closed when not in use.[1]

» Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[1][4]

Post-Handling Procedures

» Decontaminate the work area thoroughly after handling is complete.

e Properly remove and dispose of contaminated PPE as hazardous waste.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.xixisys.com/substances/3282-24-4
https://www.capotchem.cn/doc/msds_1762-84-1.do
https://www.xixisys.com/substances/3282-24-4
https://www.xixisys.com/substances/3282-24-4
https://www.benchchem.com/product/b1275495?utm_src=pdf-body
https://www.xixisys.com/substances/3282-24-4
https://www.xixisys.com/substances/3282-24-4
https://www.xixisys.com/substances/3282-24-4
https://www.xixisys.com/substances/3282-24-4
https://www.fishersci.com/store/msds?partNumber=AC137920250&productDescription=P-TERPHENYL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Wash hands and any exposed skin thoroughly.

Disposal Plan: Managing 2-Bromo-p-terphenyl
Waste

Proper disposal of 2-Bromo-p-terphenyl and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

» All waste containing 2-Bromo-p-terphenyl, including contaminated consumables (e.g.,
weighing paper, pipette tips, gloves), must be collected in a designated, properly labeled,
and sealed waste container.

e The container should be clearly marked as "Hazardous Waste" and include the full chemical
name: "2-Bromo-p-terphenyl".

Storage of Waste

o Store the sealed waste container in a designated and secure hazardous waste accumulation
area.

e This area should be cool, dry, and well-ventilated.

Professional Disposal

e The disposal of 2-Bromo-p-terphenyl waste must be handled by a licensed professional
waste disposal service.[3]

e The recommended method of disposal is typically high-temperature incineration at a licensed
hazardous waste facility.[5]

e Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 2-
Bromo-p-terphenyl.

» Under no circumstances should this chemical be disposed of down the drain or in regular
trash.[6]
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Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-p-
terphenyl, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 2-Bromo-p-terphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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